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Compound of Interest

Compound Name:
Isopropyl 2-hydroxy-4-

methylpentanoate

Cat. No.: B125341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information for Isopropyl 2-
hydroxy-4-methylpentanoate. Comprehensive experimental data, particularly regarding

biological activity and detailed protocols, is limited in the public domain.

Chemical Identity and Properties
Isopropyl 2-hydroxy-4-methylpentanoate, also known as Isopropyl DL-Leucate, is a

chemical compound with the CAS number 156276-25-4. It is the isopropyl ester of 2-hydroxy-4-

methylpentanoic acid.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 156276-25-4 [1][2][3][4][5][6]

Molecular Formula C9H18O3 [1][2][5]

Molecular Weight 174.24 g/mol [1][5]

Physical Form Liquid (at 20°C) [1]

Density 0.94 g/cm³ [1][4]

Boiling Point 206.3°C at 760 mmHg [4]

Flash Point 77°C [4]

Refractive Index 1.4200 to 1.4240 [4]

Purity (typical) >95% (GC) [1]

SMILES O=C(C(CC(C)C)O)OC(C)C [3][4][5]
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Table 2: Computed Properties

Property Value Source(s)

XlogP (Hydrophobicity) 2 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 5 [4]

Topological Polar Surface Area 46.5 Å² [4]

Complexity 141 [4]
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Detailed, step-by-step experimental protocols for the synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate are not readily available in the public scientific literature. However, a

general synthetic approach can be inferred from standard organic chemistry principles, likely

involving the esterification of 2-hydroxy-4-methylpentanoic acid (DL-leucic acid) with

isopropanol.

A related synthesis for the chiral molecule, isopropyl (R)-2-hydroxy-4-methyl-4-pentenoate,

involves the use of an (R)-binaphthol-dichlorotitanium complex.[7] This suggests that

stereospecific syntheses could be developed for the target compound.

Analytical Methods
While specific analytical methods for this compound are not published in detail, suppliers

indicate the availability of analytical data such as NMR, HPLC, LC-MS, and UPLC for their

products.[3] Gas Chromatography (GC) is also used to determine purity.[1]

Biological Activity and Signaling Pathways
There is currently no publicly available research detailing the biological activity or associated

signaling pathways of Isopropyl 2-hydroxy-4-methylpentanoate.

It is important to distinguish this compound from the structurally similar but distinct molecule, 2-

hydroxy-4-(methylthio)butanoic acid isopropyl ester (HMBi). HMBi is a methionine analog that

has been studied for its effects on the rumen microbiome and growth performance in cattle.[8]

[9][10][11] The presence of a methylthio group in HMBi significantly alters its chemical

properties and biological function compared to Isopropyl 2-hydroxy-4-methylpentanoate.

Therefore, the biological data for HMBi should not be extrapolated to the compound of interest.

Experimental Workflows
As no specific experimental protocols involving Isopropyl 2-hydroxy-4-methylpentanoate
were found, a generalized workflow for the characterization of a novel chemical entity is

provided below.
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Caption: Generalized workflow for the synthesis, purification, characterization, and screening of

a chemical compound.

Safety Information
According to available safety data, Isopropyl 2-hydroxy-4-methylpentanoate is classified as

a combustible liquid.[1][4]

Table 3: GHS Hazard Information
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Code Description Source(s)

H227 Combustible liquid [1][4]

Precautionary Statements: P210, P280, P370+P378, P403+P235, P501.[1][4]

This product is intended for research and development use only and should be handled by

technically qualified individuals.[1]

Conclusion
Isopropyl 2-hydroxy-4-methylpentanoate is a commercially available chemical with well-

defined basic physical and chemical properties. However, there is a significant gap in the

publicly accessible scientific literature regarding its synthesis protocols, detailed analytical

methods, and, most notably, its biological activity and potential applications in drug

development or other scientific fields. Further research is required to elucidate these aspects of

the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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